Cas no 344266-39-3 (Ethanone, 1-(4-fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]-)

Ethanone, 1-(4-fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]-, is a fluorinated aromatic sulfonyl compound with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring two 4-fluorophenyl groups—one as a ketone substituent and the other as a sulfonyl moiety—imparts unique reactivity and stability. The presence of fluorine atoms enhances electrophilic properties, making it useful in cross-coupling reactions or as a precursor for bioactive molecules. The sulfonyl group contributes to its versatility as a leaving group or stabilizing agent in nucleophilic substitutions. This compound is particularly valuable in medicinal chemistry for designing fluorinated analogs, leveraging its balanced lipophilicity and electronic effects for improved drug-like properties.

Ethanone, 1-(4-fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]- structure

344266-39-3 structure

Product Name:Ethanone, 1-(4-fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]-

CAS No:344266-39-3

MF:C₁₄H₁₀F₂O₃S

MW:296.289209842682

MDL:MFCD00202190

CID:1464176

PubChem ID:1483438

Update Time:2025-05-28

Ethanone, 1-(4-fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-(4-fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]-
- 1-(4-fluorophenyl)-2-(4-fluorophenyl)sulfonylethanone
- 2-(4-fluorobenzenesulfonyl)-1-(4-fluorophenyl)ethan-1-one
- MFCD00202190
- AKOS005097710
- 7H-364S
- 344266-39-3
- 1-(4-fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone
- MDL： MFCD00202190
- Inchi： 1S/C14H10F2O3S/c15-11-3-1-10(2-4-11)14(17)9-20(18,19)13-7-5-12(16)6-8-13/h1-8H,9H2
- InChI Key： ZQHHSDQGUHLXIO-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)F)(CC(C1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

Exact Mass: 296.0319
Monoisotopic Mass: 296.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 59.6Å²

Experimental Properties

PSA: 51.21

Ethanone, 1-(4-fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB300660-500 mg	1-(4-Fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone, 90%; .	344266-39-3	90%	500 mg	€678.60	2023-07-20
abcr	AB300660-1 g	1-(4-Fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone, 90%; .	344266-39-3	90%	1 g	€1,312.80	2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1652171-1mg	1-(4-Fluorophenyl)-2-((4-fluorophenyl)sulfonyl)ethan-1-one	344266-39-3	98%	1mg	￥357.00	2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1652171-5mg	1-(4-Fluorophenyl)-2-((4-fluorophenyl)sulfonyl)ethan-1-one	344266-39-3	98%	5mg	￥441.00	2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1652171-10mg	1-(4-Fluorophenyl)-2-((4-fluorophenyl)sulfonyl)ethan-1-one	344266-39-3	98%	10mg	￥616.00	2024-05-17
abcr	AB300660-500mg	1-(4-Fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone, 90%; .	344266-39-3	90%	500mg	€678.60	2025-02-20
abcr	AB300660-1g	1-(4-Fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone, 90%; .	344266-39-3	90%	1g	€1312.80	2025-02-20
Key Organics Ltd	7H-364S-1MG	1-(4-fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone	344266-39-3	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	7H-364S-5MG	1-(4-fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone	344266-39-3	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	7H-364S-10MG	1-(4-fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone	344266-39-3	>90%	10mg	£63.00	2025-02-09